Cas no 1894670-54-2 (2-chloro-5-(2-fluorophenoxy)pyrimidine)

• Product Name: 2-chloro-5-(2-fluorophenoxy)pyrimidine
• CAS No: 1894670-54-2
• MF: C₁₀H₆ClFN₂O
• MW: 224.618844509125
• CID: 6361722
• PubChem ID: 117224624
• Update Time: 2025-10-21

2-chloro-5-(2-fluorophenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-fluorophenoxy)pyrimidine
• 1894670-54-2
• EN300-1599917

• Inchi： 1S/C10H6ClFN2O/c11-10-13-5-7(6-14-10)15-9-4-2-1-3-8(9)12/h1-6H
• InChI Key： MHJUMUMSUZIJLK-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)OC1C=CC=CC=1F

Computed Properties

• Exact Mass: 224.0152687g/mol
• Monoisotopic Mass: 224.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35Ų

Additional information on 2-chloro-5-(2-fluorophenoxy)pyrimidine

Introduction to 2-Chloro-5-(2-Fluorophenoxy)pyrimidine (CAS No. 1894670-54-2)

2-Chloro-5-(2-fluorophenoxy)pyrimidine, with the CAS number 1894670-54-2, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their biological activities and potential therapeutic applications. The unique combination of a chloro substituent and a fluorophenoxy group on the pyrimidine ring imparts specific properties that make it a valuable intermediate in the synthesis of various pharmaceuticals.

The molecular structure of 2-chloro-5-(2-fluorophenoxy)pyrimidine is characterized by a pyrimidine core with a chlorine atom at the 2-position and a 2-fluorophenoxy group at the 5-position. This arrangement provides a balance of hydrophobic and hydrophilic properties, which can influence its solubility, stability, and bioavailability. The presence of the fluorine atom in the phenoxy group also enhances the compound's metabolic stability and can modulate its binding affinity to biological targets.

In recent years, 2-chloro-5-(2-fluorophenoxy)pyrimidine has been extensively studied for its potential as an intermediate in the development of novel drugs. One notable application is in the synthesis of antiviral agents. Research has shown that compounds derived from this intermediate exhibit potent antiviral activity against various viral strains, including influenza and hepatitis C viruses. The ability to fine-tune the structure through functionalization at different positions on the pyrimidine ring allows for the optimization of antiviral efficacy and pharmacokinetic properties.

Beyond antiviral applications, 2-chloro-5-(2-fluorophenoxy)pyrimidine has also shown promise in cancer research. Studies have demonstrated that derivatives of this compound can act as potent inhibitors of specific kinases involved in cancer cell proliferation and survival. For example, certain derivatives have been found to inhibit the activity of tyrosine kinases, which are often overexpressed in various types of cancer. This makes them potential candidates for targeted cancer therapy.

The synthetic versatility of 2-chloro-5-(2-fluorophenoxy)pyrimidine is another key factor contributing to its importance in pharmaceutical research. The chlorine atom at the 2-position can be readily substituted with other functional groups, allowing for the exploration of a wide range of chemical modifications. This flexibility enables researchers to design and synthesize compounds with tailored biological activities and improved pharmacological profiles.

In addition to its role as an intermediate, 2-chloro-5-(2-fluorophenoxy)pyrimidine itself has been evaluated for its biological activities. Preliminary studies have indicated that it possesses moderate inhibitory effects on certain enzymes involved in inflammatory processes. This suggests that it could have potential applications in the treatment of inflammatory diseases, although further research is needed to fully understand its mechanisms of action and therapeutic potential.

The safety profile of 2-chloro-5-(2-fluorophenoxy)pyrimidine is an important consideration in its development as a pharmaceutical intermediate. Preclinical studies have generally shown it to be well-tolerated at relevant concentrations, with no significant toxicity observed. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, 2-chloro-5-(2-fluorophenoxy)pyrimidine (CAS No. 1894670-54-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it a valuable tool for developing novel drugs with improved therapeutic profiles. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to advancements in healthcare.